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Compound of Interest

Compound Name:
4-(4-Methylpiperazin-1-

yl)benzonitrile

Cat. No.: B1300033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and spectral characterization of 4-(4-Methylpiperazin-1-yl)benzonitrile, a molecule of interest

in medicinal chemistry and materials science.

Core Chemical Properties
4-(4-Methylpiperazin-1-yl)benzonitrile is a substituted benzonitrile featuring a 4-

methylpiperazine moiety. Its core structure is a key pharmacophore in various biologically

active compounds.

Chemical and Physical Properties
The following table summarizes the key physicochemical properties of 4-(4-Methylpiperazin-1-
yl)benzonitrile.
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Property Value Source(s)

Molecular Formula C₁₂H₁₅N₃ [PubChem][1]

Molecular Weight 201.27 g/mol [PubChem][1]

IUPAC Name
4-(4-methylpiperazin-1-

yl)benzonitrile
[PubChem][1]

CAS Number 34334-28-6 [PubChem][1]

Appearance Off-White Solid [ChemicalBook][1]

Melting Point
110-111 °C (for a related

compound)
[ChemicalBook][2]

Boiling Point Predicted: 450.7±45.0 °C [ChemicalBook][2]

Solubility Soluble in Chloroform [ChemicalBook][1]

pKa (Predicted) 7.55 ± 0.10 [ChemicalBook][1]

Structural Identifiers
Identifier Value Source(s)

SMILES
CN1CCN(CC1)C2=CC=C(C=C

2)C#N
[PubChem][1]

InChI

InChI=1S/C12H15N3/c1-14-6-

8-15(9-7-14)12-4-2-11(10-

13)3-5-12/h2-5H,6-9H2,1H3

[PubChem][1]

InChIKey
ZSDPKKGOSKXEHN-

UHFFFAOYSA-N
[PubChem][1]

Synthesis and Experimental Protocols
The synthesis of 4-(4-Methylpiperazin-1-yl)benzonitrile can be achieved through nucleophilic

aromatic substitution. A common and effective method involves the reaction of a

halobenzonitrile with 1-methylpiperazine.
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Synthesis Workflow Diagram
The following diagram illustrates a typical synthetic route for 4-(4-Methylpiperazin-1-
yl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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